Cas no 1260767-35-8 (benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate
• CAS No: 1260767-35-8
• MF: C₁₆H₁₆FNO₃
• MW: 289.30154800415
• CID: 5939558
• PubChem ID: 53419182
• Update Time: 2025-05-24

benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate
• benzyl N-[2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
• EN300-12615558
• 1260767-35-8

• Inchi： 1S/C16H16FNO3/c17-14-8-4-7-13(9-14)15(19)10-18-16(20)21-11-12-5-2-1-3-6-12/h1-9,15,19H,10-11H2,(H,18,20)
• InChI Key： WKBJWCLLFANRKQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 289.11142153g/mol
• Monoisotopic Mass: 289.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate

Benzyl N-2-(3-Fluorophenyl)-2-Hydroxyethylcarbamate: A Comprehensive Overview

Benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate, also known by its CAS number 1260767-35-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and the latest research findings related to this compound.

The molecular structure of benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate is defined by its benzene ring substituted with a fluorine atom at the 3-position, which introduces electronic effects that can influence the compound's reactivity and stability. The hydroxyl group attached to the ethyl chain adds hydrophilic properties, while the carbamate functional group imparts versatility in chemical interactions. These features make the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of fluorine substitution in aromatic compounds for enhancing pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine at the 3-position in this compound has been shown to modulate these properties effectively, making it a promising candidate for drug delivery systems. Researchers have also explored the role of hydroxyl groups in hydrogen bonding, which is crucial for optimizing drug-target interactions.

In terms of synthesis, benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One efficient approach involves the reaction of benzyl chloride with an appropriate amine derivative under basic conditions, followed by carbamate formation using phosgene or other carbonylating agents. The choice of reagents and reaction conditions significantly impacts the yield and purity of the final product.

The chemical stability of this compound has been tested under various conditions, including thermal and photolytic degradation studies. Results indicate that it exhibits moderate stability under ambient conditions but may undergo hydrolysis under acidic or basic environments. These insights are critical for determining its suitability in different industrial applications.

From an application standpoint, benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate has found utility in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting specific receptors or enzymes. Its role as a precursor for more complex structures has been documented in recent patents and research papers.

In material science, this compound has been investigated for its potential as a polymerizable monomer due to its reactive functional groups. Studies suggest that it can be incorporated into polymeric networks with tailored mechanical and thermal properties, opening avenues for its use in advanced materials.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways.

In conclusion, benzyl N-2-(3-fluorophenyl)-2-hydroxyethylcarbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial development.